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Compound of Interest

Compound Name: Ethyl-d5 Crotonate
CAS No.: 35845-34-2
Cat. No.: B592405
Get Quote
. J

Executive Summary & Operational Context

Ethyl-d5 Crotonate (Ethyl-d5 (E)-but-2-enoate) is a stable isotope-labeled ester primarily used
as an internal standard in NMR spectroscopy and mass spectrometry quantification. While its
deuterated nature (Ethyl-d5) significantly increases its financial value and analytical utility, its
physicochemical safety profile mirrors that of non-labeled ethyl crotonate.

Critical Directive: The primary disposal hazard is Ignitability (Flash Point: 2°C / 36°F). This
material is a Class IB Flammable Liquid. Disposal protocols must prioritize fire prevention and
strict segregation from oxidizers.

Physicochemical & Hazard Profile

To ensure safe handling, you must understand the material's physical behavior. The deuterium
labeling does not alter the flammability or toxicity profile significantly compared to the protio-
form.

Table 1: Key Safety & Physical Properties
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Property Value Operational Implication

Use for regulatory lookup;
CAS Number 623-70-1 (Unlabeled) specify "Deuterated” on
internal tags.

CRITICAL: Vapors can ignite

Flash Point 2°C (36°F) )
at refrigerator temperatures.
Volatile; keep containers tightly
Boiling Point 139°C (282°F) sealed to prevent vapor
buildup.
Classified as "Ignitable
RCRA Waste Code D001 o
Characteristic Waste."
. o Do not attempt to dilute with
Solubility Immiscible in water S
water for drain disposal.
Vapors cause severe eye
Specific Hazard Lachrymator irritation/tearing.[1] Goggles

are mandatory.

Pre-Disposal Assessment (The "Stop & Think" Phase)

Before moving to disposal, evaluate the material's state. As an Application Scientist, | often see
valuable isotopes discarded prematurely.

o Purity Check: Is the material actually degraded? Ethyl-d5 crotonate is stable if stored under
inert gas (Nitrogen/Argon) at 2-8°C. If the NMR spectrum shows hydrolysis (appearance of
crotonic acid or ethanol-d5 peaks), disposal is necessary.

 |sotope Recovery: For large quantities (>500 mL), contact your stable isotope supplier.
Deuterium recovery services exist, though they are rarely cost-effective for small laboratory
aliquots (<50 mL).

o Contamination Status: Has the material been mixed with halogenated solvents (e.g.,
Chloroform-d, Methylene Chloride)? This dictates the waste stream path.
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Step-by-Step Disposal Protocol
Phase A: Segregation & Container Selection

The Golden Rule: Never mix Ethyl-d5 Crotonate with oxidizing agents (e.g., Nitric acid,
Peroxides). The resulting reaction is exothermic and explosive.

o Stream 1: Pure/Mixed Organic (Non-Halogenated)
o Condition: Ethyl-d5 Crotonate is pure or mixed with Acetone, Methanol, or Hexane.
o Destination:Non-Halogenated Organic Solvent Waste.
o Cost Efficiency: This is the standard, lower-cost disposal route.
o Stream 2: Mixed Organic (Halogenated)
o Condition: Mixed with Chloroform, Dichloromethane, or Carbon Tetrachloride.
o Destination:Halogenated Solvent Waste.

o Note: Even 1% halogen content reclassifies the entire container to this more expensive
stream.

Phase B: Transfer & Labeling

o PPE Setup: Butyl rubber or Silver Shield gloves are recommended. Standard nitrile provides
only momentary splash protection against esters. Wear chemical safety goggles (not just
safety glasses) due to lachrymatory effects.

o Fume Hood: Perform all transfers inside a certified fume hood. The vapor density is 3.9
(heavier than air), meaning vapors will sink and pool; good airflow is essential.

o Container: Use High-Density Polyethylene (HDPE) or safety-coated glass. Ensure the cap
has a chemically resistant liner (PTFE).

e Labeling:

o Attach a hazardous waste tag before adding waste.[2]
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o Constituents: Write "Ethyl Crotonate (Deuterated)" and any co-solvents.

o Hazard Checkbox: Check "Flammable" and "lIrritant."

Phase C: Storage & Pickup

» Store in a Flammable Safety Cabinet (yellow cabinet) pending pickup.

e Grounding: If transferring more than 4 liters, ground the receiving drum to prevent static
discharge ignition [1].

Visualized Workflows
Diagram 1: Disposal Decision Matrix

This logic flow ensures you select the correct regulatory waste stream, preventing costly re-
classification fees.
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Waste Generation:
Ethyl-d5 Crotonate

Is it mixed with
Oxidizers?

CRITICAL STOP:

Is it mixed with Explosion Hazard!

Halogens? (Cl, Br, F)

Neutralize Separately

es (e.g., Chloroform) \No (Pure or Alcohol mix)

Stream: Halogenated Stream: Non-Halogenated
Solvent Waste Organic Waste (D001)

Click to download full resolution via product page

Caption: Decision tree for categorizing Ethyl-d5 Crotonate waste to ensure regulatory
compliance and safety.

Diagram 2: Chemical Hazard Mechanism

Understanding why the hazard exists reinforces compliance. This diagram illustrates the
flammability and hydrolysis pathways.
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Caption: Mechanism of physical (fire) and chemical (hydrolysis) hazards associated with
improper storage or disposal.

Emergency Procedures (Spill Response)

In the event of a spill during the disposal process, immediate action is required.

Evacuate & Ventilate: The flash point is 2°C. If a spill occurs, vapors are already in the
flammable range. Evacuate the immediate area and increase ventilation.

o Eliminate Ignition Sources: Cut power to hot plates or non-explosion-proof equipment
immediately.

o Absorb: Use a non-combustible absorbent (Vermiculite or clay-based Kitty litter). Do not use
paper towels, as they increase the surface area for evaporation and flammability [2].

» Clean Up: Scoop absorbed material into a disposal bag, seal tightly, and place inside a fume
hood. Label as "Debris contaminated with Flammable Solvent."

References

¢ Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication
Standard: Safety Data Sheets. United States Department of Labor. [Link]

e U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery
Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.
[Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b592405/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-ethyl-d5-crotonate
https://www.osha.gov/hazcom
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

» National Institutes of Health (NIH) - PubChem. (2024). Ethyl Crotonate Compound Summary.
National Library of Medicine. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. synerzine.com [synerzine.com]
e 2. nswai.org [nswai.org]

» To cite this document: BenchChem. [Proper Disposal Procedures for Ethyl-d5 Crotonate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592405/docs#proper-disposal-procedures-for-ethyl-
d5-crotonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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